Cas no 63957-49-3 (1-Butanaminium,N-butyl-N,N-diethyl-, hydroxide (1:1))
63957-49-3 structure
Product Name:1-Butanaminium,N-butyl-N,N-diethyl-, hydroxide (1:1)
CAS No:63957-49-3
MF:C12H29NO
MW:203.364763975143
CID:504495
PubChem ID:45729
Update Time:2025-04-19
1-Butanaminium,N-butyl-N,N-diethyl-, hydroxide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanaminium,N-butyl-N,N-diethyl-, hydroxide (1:1)
- dibutyl(diethyl)azanium,hydroxide
- AMMONIUM, DIETHYLDI-n-BUTYL-, HYDROXIDE
- SCHEMBL3304283
- Diethyldi-n-butylammonium hydroxide
- DTXSID40213798
- 63957-49-3
-
- Inchi: 1S/C12H28N.H2O/c1-5-9-11-13(7-3,8-4)12-10-6-2;/h5-12H2,1-4H3;1H2/q+1;/p-1
- InChI Key: PZDARDIDPSRLMQ-UHFFFAOYSA-M
- SMILES: [OH-].[N+](CC)(CC)(CCCC)CCCC
Computed Properties
- Exact Mass: 203.22507
- Monoisotopic Mass: 203.225
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 95.7
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 1A^2
Experimental Properties
- PSA: 30
1-Butanaminium,N-butyl-N,N-diethyl-, hydroxide (1:1) Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
63957-49-3 (1-Butanaminium,N-butyl-N,N-diethyl-, hydroxide (1:1)) Related Products
- 34851-41-7(1-Butanaminium,N,N,N-tributyl-)
- 10549-76-5(Tetrabutylammonium bromide)
- 4458-33-7(Ethyldibutylamine)
- 4444-68-2(N,N-Diethylbutan-1-amine)
- 3405-45-6(N-Methyldi-n-butylamine)
- 87749-50-6(tetrabutylazanium trihydrate fluoride)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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